Cas no 1213359-24-0 ((S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine)

• Product Name: (S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine
• CAS No: 1213359-24-0
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5018461
• Update Time: 2025-05-20

(S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (S)-cyclopropyl(4-fluoro-2-methylphenyl)methanamine
• (S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine

• Inchi： 1S/C11H14FN/c1-7-6-9(12)4-5-10(7)11(13)8-2-3-8/h4-6,8,11H,2-3,13H2,1H3/t11-/m0/s1
• InChI Key： LQMWRIYSAFGHPY-NSHDSACASA-N
• SMILES： FC1C=CC(=C(C)C=1)[C@H](C1CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2
• Topological Polar Surface Area: 26

Additional information on (S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine

Introduction to (S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine (CAS No. 1213359-24-0)

(S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine (CAS No. 1213359-24-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group and a fluoro-substituted phenyl ring, which contribute to its potential biological activities and applications.

The cyclopropyl group is known for its strained ring structure, which can impart unique conformational properties and reactivity to the molecule. The presence of the fluoro substituent on the phenyl ring can influence the compound's electronic and steric properties, potentially enhancing its pharmacological profile. The methyl group further modulates the lipophilicity and metabolic stability of the molecule.

Recent studies have explored the potential of (S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine in various therapeutic areas. One notable application is in the development of novel analgesics. Research has shown that this compound exhibits potent analgesic effects by interacting with specific pain receptors, making it a promising candidate for the treatment of chronic pain conditions.

In addition to its analgesic properties, (S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine has been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that it may have therapeutic benefits in treating depression and anxiety disorders.

The chiral nature of (S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine is crucial for its biological activity. Chiral compounds often exhibit distinct pharmacological properties compared to their enantiomers, and the (S)-enantiomer has been shown to be more active and selective in many cases. This enantioselectivity can lead to improved efficacy and reduced side effects, making it an attractive target for drug development.

From a synthetic perspective, the preparation of (S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine involves several steps, including asymmetric synthesis to ensure the correct stereochemistry. Recent advancements in catalytic asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity, which is essential for pharmaceutical applications.

The physicochemical properties of (S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine have also been extensively studied. It has been found to have good solubility in organic solvents and moderate solubility in water, which facilitates its formulation into various dosage forms such as tablets, capsules, and injectable solutions. The compound's stability under different storage conditions has also been evaluated, ensuring its reliability during long-term storage and transportation.

In terms of safety, preclinical toxicology studies have indicated that (S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine exhibits a favorable safety profile at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in humans.

Current research efforts are focused on optimizing the pharmacokinetic properties of (S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine to enhance its bioavailability and reduce potential side effects. Techniques such as prodrug design and nanoparticle delivery systems are being explored to improve its therapeutic index.

In conclusion, (S)-Cyclopropyl(4-fluoro-2-methylphenyl)methanamine (CAS No. 1213359-24-0) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its chiral nature and favorable physicochemical properties, make it an attractive candidate for further development as a therapeutic agent.